Cas no 2248220-79-1 ((1S)-1-(3-Bicyclo[4.1.0]heptanyl)ethanamine)

• Product Name: (1S)-1-(3-Bicyclo[4.1.0]heptanyl)ethanamine
• CAS No: 2248220-79-1
• MF: C₉H₁₇N
• MW: 139.23798251152
• CID: 6150290
• PubChem ID: 137938264
• Update Time: 2025-06-16

(1S)-1-(3-Bicyclo[4.1.0]heptanyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2248220-79-1
• EN300-6506142
• (1S)-1-(3-Bicyclo[4.1.0]heptanyl)ethanamine
• (1S)-1-{bicyclo[4.1.0]heptan-3-yl}ethan-1-amine

• Inchi： 1S/C9H17N/c1-6(10)7-2-3-8-5-9(8)4-7/h6-9H,2-5,10H2,1H3/t6-,7?,8?,9?/m0/s1
• InChI Key： UQCXBRCQXWPXNU-JUGFDQIVSA-N
• SMILES： N[C@@H](C)C1CCC2CC2C1

Computed Properties

• Exact Mass: 139.136099547g/mol
• Monoisotopic Mass: 139.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Additional information on (1S)-1-(3-Bicyclo[4.1.0]heptanyl)ethanamine

Introduction to (1S)-1-(3-Bicyclo[4.1.0]heptanyl)ethanamine and Its Significance in Modern Chemical Research

(1S)-1-(3-Bicyclo[4.1.0]heptanyl)ethanamine, with the CAS number 2248220-79-1, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex bicyclic structure, has garnered attention due to its potential applications in drug development and synthetic chemistry. The unique structural features of this compound make it a valuable candidate for exploring novel pharmacological pathways and molecular interactions.

The chemical structure of (1S)-1-(3-Bicyclo[4.1.0]heptanyl)ethanamine consists of a heptane backbone fused with two rings, creating a rigid framework that influences its chemical properties and reactivity. This bicyclic system is particularly noteworthy because it introduces steric and electronic challenges that can be exploited for designing molecules with specific biological activities. The presence of the (1S) configuration further underscores the importance of stereochemistry in determining the compound's behavior, both in vitro and in vivo.

In recent years, there has been a growing interest in leveraging such complex molecular architectures to develop innovative therapeutic agents. The bicyclic core of (1S)-1-(3-Bicyclo[4.1.0]heptanyl)ethanamine provides a scaffold that can be modified to target various biological pathways. For instance, studies have shown that similar scaffolds can interact with enzymes and receptors in ways that may lead to the development of new treatments for neurological disorders, inflammation, and infectious diseases.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. Chemists have been exploring methods to functionalize the heptane ring and the attached amine group to create derivatives with enhanced pharmacological properties. These derivatives could serve as lead compounds in drug discovery programs, offering a starting point for further optimization through medicinal chemistry approaches.

Recent research has also highlighted the importance of understanding the conformational dynamics of such complex molecules. Computational studies have been instrumental in predicting how (1S)-1-(3-Bicyclo[4.1.0]heptanyl)ethanamine might behave in different environments, providing insights into its potential interactions with biological targets. These studies often employ advanced techniques such as molecular dynamics simulations and quantum mechanical calculations to model the compound's behavior at an atomic level.

The synthesis of (1S)-1-(3-Bicyclo[4.1.0]heptanyl)ethanamine presents unique challenges due to its intricate structure. However, advances in synthetic methodology have made it increasingly feasible to construct such molecules with high precision. Techniques like asymmetric synthesis and catalytic transformations have been particularly useful in achieving the desired stereochemical outcomes. These methods not only enhance the yield and purity of the target compound but also open up new avenues for structural diversification.

In the realm of drug discovery, the ability to synthesize complex molecules like (1S)-1-(3-Bicyclo[4.1.0]heptanyl)ethanamine is crucial for developing novel therapeutics that can address unmet medical needs. The compound's unique structural features make it a promising candidate for targeting diseases that are resistant to conventional treatments. For example, its rigid bicyclic framework could be designed to interact selectively with disease-causing proteins or enzymes, thereby modulating their activity and alleviating symptoms.

The potential applications of this compound extend beyond pharmaceuticals into other areas of chemical research. Its structural motifs could inspire new materials or functional polymers with tailored properties. Additionally, understanding how such molecules behave at a molecular level can contribute to broader advancements in synthetic chemistry and chemical biology.

As research continues to uncover new applications for (1S)-1-(3-Bicyclo[4.1.0]heptanyl)ethanamine, it is likely that collaborations between chemists, biologists, and pharmacologists will become increasingly important. Such interdisciplinary efforts can accelerate the translation of laboratory discoveries into tangible benefits for society by developing innovative treatments for various diseases.

In conclusion, (CAS no 2248220-79-1) represents a significant advancement in the field of chemical biology and pharmaceutical research due to its unique structural features and potential applications.